Cas no 392254-45-4 (4-benzoyl-N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}benzamide)

• Product Name: 4-benzoyl-N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}benzamide
• CAS No: 392254-45-4
• MF: C₂₃H₂₃N₃O₂S
• MW: 405.512624025345
• CID: 5928919
• PubChem ID: 4533451
• Update Time: 2025-05-19

4-benzoyl-N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}benzamide
• 4-benzoyl-N-(2-(tert-butyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
• Benzamide, 4-benzoyl-N-[2-(1,1-dimethylethyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-
• F0396-0162
• CCG-17135
• SR-01000442704-1
• 392254-45-4
• SR-01000442704
• Oprea1_381150
• 4-benzoyl-N-(2-(tert-butyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• 4-benzoyl-N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide
• AKOS016375402
• EU-0039275
• 4-benzoyl-N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide

• Inchi： 1S/C23H23N3O2S/c1-23(2,3)26-21(18-13-29-14-19(18)25-26)24-22(28)17-11-9-16(10-12-17)20(27)15-7-5-4-6-8-15/h4-12H,13-14H2,1-3H3,(H,24,28)
• InChI Key： BAQLFAMPPIMAKT-UHFFFAOYSA-N
• SMILES： C(NC1N(C(C)(C)C)N=C2CSCC2=1)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 405.15109816g/mol
• Monoisotopic Mass: 405.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 89.3Ų

Additional information on 4-benzoyl-N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}benzamide

Comprehensive Guide to 4-Benzoyl-N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide (CAS No. 392254-45-4)

4-Benzoyl-N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide (CAS No. 392254-45-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique thieno[3,4-c]pyrazole core, which is functionalized with a benzoyl group and a tert-butyl substituent. Its structural complexity makes it a valuable intermediate for drug discovery and advanced material synthesis.

The compound's CAS number 392254-45-4 is often searched by researchers looking for high-purity reagents or exploring its potential applications. Recent trends in AI-driven drug discovery and green chemistry have increased interest in such heterocyclic compounds. Scientists are particularly intrigued by its potential as a kinase inhibitor scaffold or as a building block for organic electronic materials.

From a chemical perspective, 4-benzoyl-N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide exhibits several notable characteristics. The thienopyrazole moiety provides both electron-rich and electron-deficient regions, making it interesting for charge transport studies. The tert-butyl group enhances solubility in organic solvents, while the benzamide functionality offers sites for further derivatization.

In pharmaceutical applications, compounds containing the thieno[3,4-c]pyrazole structure have shown promise in various therapeutic areas. Researchers investigating CAS 392254-45-4 often explore its potential as a precursor for anti-inflammatory or anticancer agents. The molecule's ability to interact with biological targets stems from its hydrogen bond donor/acceptor properties and aromatic stacking capabilities.

The synthesis of 4-benzoyl-N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide typically involves multi-step organic transformations. Key steps may include the construction of the thienopyrazole ring system followed by benzoylation at the appropriate position. Process chemists often optimize these routes to improve yield and purity, especially when scaling up production for research purposes.

Analytical characterization of CAS 392254-45-4 employs standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's identity and ensure it meets the stringent requirements of pharmaceutical research. The tert-butyl proton signals typically appear as distinctive singlets in the ¹H NMR spectrum, while the benzoyl carbonyl group shows characteristic IR stretching frequencies.

Recent publications have highlighted the growing importance of thieno[3,4-c]pyrazole derivatives in medicinal chemistry. The 4-benzoyl-N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide scaffold appears particularly promising for designing selective enzyme inhibitors. Computational chemistry studies suggest that modifications to the benzamide portion could fine-tune biological activity while maintaining favorable drug-like properties.

From a commercial perspective, CAS 392254-45-4 remains a niche product primarily supplied to research institutions and pharmaceutical companies. Suppliers typically offer it in milligram to gram quantities with >95% purity. The compound's price reflects its specialized nature and the complexity of its synthesis. Researchers should verify certificates of analysis when purchasing to ensure material quality.

Handling and storage recommendations for 4-benzoyl-N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide follow standard laboratory protocols for organic compounds. While not classified as hazardous, it should be stored in a cool, dry place protected from light. Proper personal protective equipment should be worn when handling the powder form to prevent inhalation or contact.

The future research directions for CAS 392254-45-4 may include exploring its photophysical properties for organic electronics applications or developing more efficient synthetic routes. As computational methods improve for predicting structure-activity relationships, this compound could serve as a valuable case study for heterocyclic drug design principles.

For researchers working with 4-benzoyl-N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}benzamide, several key resources are available. Scientific databases contain crystallographic and spectroscopic data, while patent literature reveals potential applications. Ongoing studies continue to uncover new aspects of this versatile heterocyclic system and its derivatives.